Cas no 392320-64-8 (N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide)

• Product Name: N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide
• CAS No: 392320-64-8
• MF: C₂₈H₃₁N₃O₃S
• MW: 489.629045724869
• CID: 5804970
• PubChem ID: 3653682
• Update Time: 2025-10-28

N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-((3r,5r,7r)-adamantan-1-yl)-1,3,4-thiadiazol-2-yl)-N-benzyl-3,4-dimethoxybenzamide
• Benzamide, 3,4-dimethoxy-N-(phenylmethyl)-N-(5-tricyclo[3.3.1.13,7]dec-1-yl-1,3,4-thiadiazol-2-yl)-
• AKOS024577560
• N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide
• N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide
• F0417-2498
• Oprea1_371092
• AB00667782-01
• 392320-64-8

• Inchi： 1S/C28H31N3O3S/c1-33-23-9-8-22(13-24(23)34-2)25(32)31(17-18-6-4-3-5-7-18)27-30-29-26(35-27)28-14-19-10-20(15-28)12-21(11-19)16-28/h3-9,13,19-21H,10-12,14-17H2,1-2H3
• InChI Key： RCLJVQPZKUKRFA-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)C1=NN=C(C23CC4CC(CC(C4)C2)C3)S1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 489.20861303g/mol
• Monoisotopic Mass: 489.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 654.0±65.0 °C(Predicted)
• pka: 0.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide

Comprehensive Overview of N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide (CAS No. 392320-64-8)

N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide (CAS No. 392320-64-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of an adamantane moiety, a 1,3,4-thiadiazole ring, and a dimethoxybenzamide group, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its molecular architecture, which may contribute to enhanced bioavailability and target specificity.

The adamantane group in this compound is known for its rigid, cage-like structure, which often improves metabolic stability and binding affinity to biological targets. This characteristic is frequently exploited in drug design, especially in antiviral and central nervous system (CNS) therapeutics. The 1,3,4-thiadiazole ring, on the other hand, is a heterocyclic scaffold renowned for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. When combined with the dimethoxybenzamide moiety, which is often associated with neuroprotective and antioxidant effects, the compound exhibits a multifaceted pharmacological profile.

In recent years, the scientific community has shown growing interest in N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide due to its potential role in addressing modern health challenges. For instance, its structural features align with current trends in drug discovery, such as the development of multitarget-directed ligands (MTDLs) for complex diseases like Alzheimer's and Parkinson's. The compound's ability to interact with multiple biological pathways makes it a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide involves sophisticated organic transformations. Key steps typically include the condensation of adamantane-1-carboxylic acid derivatives with thiosemicarbazide to form the 1,3,4-thiadiazole core, followed by N-benzylation and subsequent amidation with 3,4-dimethoxybenzoic acid. These reactions require precise control of conditions to ensure high yield and purity, highlighting the compound's complexity and the expertise needed for its synthesis.

The compound's physicochemical properties, such as solubility, logP, and stability, are critical for its potential application in drug development. Preliminary studies suggest that the adamantane and dimethoxybenzamide groups contribute to favorable lipophilicity, which may enhance blood-brain barrier penetration—a desirable trait for CNS-targeting drugs. Additionally, the thiadiazole ring's electron-rich nature could facilitate interactions with biological targets through hydrogen bonding and π-stacking.

Given the increasing demand for novel therapeutic agents, N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide represents a compelling area of research. Its unique structure and potential bioactivities align with contemporary interests in precision medicine and personalized therapies. Future studies may explore its efficacy in preclinical models, pharmacokinetics, and safety profiles to determine its viability as a drug candidate.

In summary, N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzyl-3,4-dimethoxybenzamide (CAS No. 392320-64-8) stands out as a promising compound in medicinal chemistry. Its intricate design, combining adamantane, thiadiazole, and dimethoxybenzamide motifs, offers a rich platform for discovering new bioactive molecules. As research progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.